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Compound Focus: Tetrapropylstannane

CAS No.: 2176-98-9

Cat. No.: S1527596

Stille Cross-Coupling Reaction Framework

The Stille reaction is a palladium-catalyzed coupling between an organotin compound and an organic

electrophile, enabling carbon-carbon bond formation [1] [2]. The general reaction is:
R'-X + R"-SnR3 — Pd(0) Catalyst -~ R'-R"" + X-SnRs3

Where:

e R'-X s the organic electrophile (e.g., aryl, vinyl, or acyl halide/triflate).

¢ R"-SnRis is the organotin nucleophile. In your case, R" is propyl, and R is also propyl, making it
tetrapropylstannane (Pr—SnPr3s).

e The product is R'-R" [1].

Known Information and Data Gaps for
Tetrapropylstannane

The table below summarizes the available information and critical gaps for using tetrapropylstannane.
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Aspect

General Stille Reaction Information

Specific Data for
Tetrapropylstannane (Pr-SnPrs3)

Reagent Role

Electrophile
(R'-X)
Catalyst
System

Solvents

Reaction
Performance

Organotin compound (R"-SnRs) acts as
nucleophile [1].

Aryl/vinyl halides (Br, 1), triflates [1] [2].

Pd(0) source (e.g., Pd(PPhs)a, Pdz(dba)s) or
Pd(Il) source (e.g., Pd(OAc)2, PdCI2) reduced
in situ [1] [3].

Typical solvents: DMF, THF, 1,4-dioxane,
toluene [1] [3].

Sps-hybridized alkyl groups can be coupled
[1]. Reaction rates for alkyl groups are
generally slower than for sp?-hybridized
groups (vinyl, aryl) [1].

Acts as a propyl group ("Pr")
transfer agent.

No specific examples found.

No optimized catalyst system
found.

No specific solvent
recommendations found.

No quantitative yield data,
reaction rates, or specific
limitations found.

Proposed General Experimental Protocol

Due to the lack of specific protocols, the following is a generalized and untested starting procedure for a

Stille coupling using tetrapropylstannane, based on common practices [1] [3]. You must treat this as a

preliminary template requiring extensive optimization.

¢ Reaction Setup

o In aninert atmosphere (e.g., nitrogen or argon) glove box or using Schlenk techniques, add the

electrophile (R'-X, e.g., 1.0 mmol) and a magnetic stir bar to a dry reaction vessel.
o Add the palladium catalyst (e.g., 2-5 mol% Pd(PPhs)4 or Pd(OAc)z with 8-10 mol% supporting

ligand).

o Add a suitable dry solvent (e.g., 5-10 mL of degassed DMF or toluene).

e Addition of Reagents
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o Add tetrapropylstannane (assume 1.2 - 1.5 mmol). Note: The exact stoichiometry must be

determined experimentally.

o If required, add a base (e.g., CsF, K2CO3). The necessity and choice of base depend on the

electrophile.

¢ Reaction Execution

o Seal the vessel and heat the reaction mixture to the target temperature (e.g., 80-100 °C) with

vigorous stirring.

o Monitor reaction progress by TLC or LC-MS until the starting material is consumed or the

reaction reaches a plateau.

¢ Work-up and Isolation

Cool the reaction mixture to room temperature.

Dilute with water and extract the product using an organic solvent (e.g., ethyl acetate or diethyl
ether).

Wash the organic extracts multiple times with water or a saturated aqueous solution of KF to
remove tin by-products.

Dry the combined organic layers over anhydrous MgSOa or NazSOa, filter, and concentrate
under reduced pressure.

o Purification and Analysis

o Purify the crude product using flash chromatography or preparative HPLC.
o Analyze the final compound using appropriate spectroscopic and analytical methods (*H NMR,

13C NMR, LC-MS, HRMS).

Critical Considerations and Safety

e Toxicity of Organotins: Organotin compounds like tetrapropylstannane are highly toxic [1] [2].
You must handle them with extreme care using appropriate personal protective equipment (PPE) and
conduct all manipulations in a well-ventilated fume hood.

o Data Gaps: The following parameters are completely unknown for your reagent and must be
systematically optimized:

[e]

[e]

o

Optimal palladium catalyst and ligand system.
Ideal solvent and temperature.

Stoichiometry of tetrapropylstannane.
Requirement for and type of base.

Reaction time and yield.
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Stille Reaction Catalytic Cycle Mechanism

The following diagram illustrates the general catalytic mechanism of the Stille reaction, which applies to
reactions involving tetrapropylstannane. The key is the transmetalation step where the propyl group is

transferred from tin to palladium.

R-PA(ID)-R" L2

R'-Pd(II)-X L2 Transmetalation Reductive Elimination

Click to download full resolution via product page

Recommendations for Locating Specific Data

Given the absence of specific data in the public domain, I suggest you:

¢ Consult Specialized Databases: Search commercial chemical supplier databases (e.g., Sigma-
Aldrich, TCI Chemicals) for tetrapropylstannane. They sometimes provide basic application notes or
references.

o Perform a Deep Literature Search: Use scientific databases like SciFinder, Reaxys, or Web of
Science with keywords "tetrapropylstannane Stille coupling” and related terms (e.g.,

"propylstannane”).
¢ Explore Patent Literature: Patents can be a valuable source of specific synthetic procedures that

are not published in journals.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b1527596#tetrapropylstannane-in-stille-cross-coupling-

reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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